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Compound of Interest

Compound Name: Diethyl 2-bromo-2-methylmalonate

Cat. No.: B146579

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and handling of Diethyl
2-bromo-2-methylmalonate (CAS No. 29263-94-3). The information is intended for
researchers, scientists, and professionals in the field of drug development who may handle this
compound. This document outlines the material's physicochemical properties, associated
hazards, recommended handling procedures, personal protective equipment, first aid
measures, and disposal considerations. Detailed summaries of standard toxicological testing
methodologies are also provided to offer a deeper understanding of the hazard classifications.

Chemical and Physical Properties

Diethyl 2-bromo-2-methylmalonate is a colorless liquid utilized as a laboratory chemical.[1] It
serves as an initiator in atom transfer radical polymerization (ATRP) of methyl methacrylate and
has been used in the synthesis of polystyrene macroinitiators.[2][3]

Table 1: Physical and Chemical Properties of Diethyl 2-bromo-2-methylmalonate
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Property Value Reference
Molecular Formula C8H13BroO4 [4]
Molecular Weight 253.09 g/mol [5]
Appearance Colorless Liquid [1114]
Boiling Point 105 -106 °C @ 5 mmHg [1]

Flash Point > 110 °C (> 230 °F) [1]

Density 1.325 g/mL at 25 °C [2][3]
Refractive Index n20/D 1.449 [2][3]

. Soluble in water (likely to be
Solubility o ) [41[6]
mobile in the environment)

Hazard Identification and Classification

Diethyl 2-bromo-2-methylmalonate is classified as a hazardous chemical.[1] The primary
hazards are its corrosive nature and acute toxicity upon exposure through oral, dermal, or
inhalation routes.[1][4]

Table 2: GHS Hazard Classification
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Hazard Class Category

Hazard Statement

Reference

Acute Oral Toxicity Category 4

Harmful if swallowed

[1]14]

Acute Dermal Toxicity Category 4

Harmful in contact

with skin

[1]14]

Acute Inhalation
o Category 4
Toxicity - Vapors

Harmful if inhaled

[1](4]

Skin

. . Category 1B
Corrosion/Irritation

Causes severe skin
burns and eye

damage

[1](21[4]

Serious Eye
o Category 1
Damage/Eye Irritation

Causes serious eye

damage

[1]021[4]

Signal Word: Danger[1][4]
Hazard Pictograms:

e GHSO05: Corrosion[2][7]

o GHSO07: Harmful (Not explicitly stated in search results, but implied by acute toxicity

categories)

Experimental Protocols for Toxicological

Assessment

The hazard classifications are determined through standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). Below are summaries of the methodologies relevant to the identified hazards.

Acute Oral Toxicity (OECD Guideline 401)

This test provides information on health hazards arising from a single oral exposure to a

substance.[2]
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Principle: The test substance is administered orally by gavage in graduated doses to several
groups of experimental animals, with one dose per group.[2]

Test Animals: Typically, rats are the preferred rodent species.[2] At least 5 rodents of the
same sex are used at each dose level.[2]

Procedure: Animals are fasted prior to administration of the substance.[2] The substance is
administered in a single dose or in smaller fractions over a period not exceeding 24 hours.[2]

Observation Period: Animals are observed for a period of at least 14 days.[5]

Endpoints: Observations include tremors, convulsions, salivation, diarrhea, lethargy, sleep,
and coma.[2] The time of death is recorded, and surviving animals are euthanized and
necropsied at the end of the study.[2] The LD50 (median lethal dose) is statistically derived.

[2]

Acute Dermal Toxicity (OECD Guideline 402)

This method assesses the health hazards from short-term dermal exposure to a chemical.[8][9]

Principle: The test substance is applied to the skin of experimental animals in a stepwise
procedure using fixed doses.[8]

Test Animals: Rats are a commonly used species for this test.[10]

Procedure: A defined amount of the test substance is applied to a shaved area of the skin
(approximately 10% of the body surface area) and held in contact for 24 hours.[11] The initial
dose is selected to produce signs of toxicity without causing severe effects or mortality.[12]

Observation Period: Animals are observed for at least 14 days.[11]

Endpoints: Observations of effects and deaths are made.[8] At the conclusion of the test,
surviving animals are euthanized and necropsied.[8]

Acute Inhalation Toxicity (OECD Guideline 403)

This guideline evaluates the health hazards from short-term exposure to a substance via
inhalation.[1][7]
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e Principle: Animals are exposed to the test substance (gas, vapor, or aerosol) in a dynamic
airflow inhalation exposure system for a defined period.[5][7]

o Test Animals: Rodents, commonly rats, are used.[7]

e Procedure: The test typically involves a 4-hour exposure to a precisely controlled
atmosphere containing the test substance.[7] This is followed by a 14-day observation
period.[5][7]

o Endpoints: Animals are monitored for mortality, clinical signs of toxicity, respiratory distress,
behavioral changes, and body weight fluctuations.[7] A comprehensive necropsy is
performed at the end of the study.[5][7] The LC50 (median lethal concentration) is estimated.

[7]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This method assesses the potential for a substance to cause skin irritation or corrosion.[4][13]

o Principle: The test substance is applied in a single dose to the skin of an experimental
animal.[14]

o Test Animals: The albino rabbit is the recommended species.[13]

e Procedure: The substance is applied to a small area of skin under a patch.[3] A sequential
testing strategy is recommended, starting with a short exposure time (e.g., 3 minutes) and
progressively increasing the duration (e.g., 1 hour, 4 hours) if no severe reaction is observed.
[14]

o Observation Period: The skin is examined for erythema and edema at specified intervals
(e.g., 60 minutes, 24, 48, and 72 hours) after patch removal.[14] Observations may continue
for up to 14 days to assess the reversibility of effects.[14]

» Endpoints: The degree of skin reaction is scored to determine if the substance is an irritant or
corrosive.[14]

Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize the risks associated with

Diethyl 2-bromo-2-methylmalonate.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Table 3: Recommended Personal Protective Equipment

Body Part Equipment Standard Reference
Safety glasses with
OSHA 29 CFR
Eyes/Face side-shields, face [1]
1910.133 or EN 166
shield
Protective gloves
) (e.g., Butyl rubber,
Skin EN 374 [1][4]

Nitrile rubber),

protective clothing

Respiratory

NIOSH/MSHA or
European Standard
EN 149 approved
respirator if exposure
limits are exceeded or
irritation is
experienced. Use a
type ABEK (EN14387)

respirator filter.

29 CFR 1910.134 or

EN 149 (2]

Handling Procedures

e Work in a well-ventilated area, preferably in a chemical fume hood.[1]

» Avoid contact with skin, eyes, and clothing.[1]

» Do not breathe mist, vapors, or spray.[1]
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e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.[1]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
o Store in a corrosives area.[4]

o Keep away from incompatible materials such as acids, bases, and reducing agents.[1][4]

First Aid and Emergency Procedures

Immediate action is required in case of exposure.

Table 4: First Aid Measures

Exposure Route Procedure Reference

Rinse immediately with plenty
of water, also under the

Eye Contact eyelids, for at least 15 minutes.  [1][4]
Immediate medical attention is

required.

Wash off immediately with
soap and plenty of water while

Skin Contact removing all contaminated [1][4]
clothing and shoes. Immediate

medical attention is required.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o ) ) [1114]
respiration. Immediate medical

attention is required.

Do NOT induce vomiting. Call
Ingestion a physician or poison control [1]

center immediately.
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Accidental Release Measures

o Ensure adequate ventilation.

Use personal protective equipment.

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[1]

Keep in suitable, closed containers for disposal.[1]

Do not let this chemical enter the environment.[1]

Disposal Considerations

» Dispose of this material and its container as hazardous waste.[15]
o Waste must be handled in accordance with local, state, and federal regulations.[6][15]

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[6]

Visualization of Workflows
Safe Handling Workflow
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Handle Diethyl 2-bromo-2-methylmalonate

Avoid Skin/Eye Contact
and Inhalation

'

Wash Hands Thoroughly After Handling

Storage & Disposal

Store in a Cool, Dry, Well-Ventilated Area

'

Segregate from Incompatible Materials

Dispose of as Hazardous Waste
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Caption: Workflow for the safe handling of Diethyl 2-bromo-2-methylmalonate.
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First Aid Procedures for Exposure

Exposure Occurs

/ Rout;%)f Expsggre \

Skin Contact Inhalation Eye Contact Ingestion
VA \
7 \
/ Immediate Actions \
Remove Contaminated Clothing Move to Fresh Air Rinse with Water for 15 min Do NOT Induce Vomiting

Wash with Soap & Water Give Artificial Respiration if Needed

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures in case of exposure to Diethyl 2-bromo-2-methylmalonate.

Conclusion

Diethyl 2-bromo-2-methylmalonate is a valuable laboratory reagent that must be handled
with care due to its hazardous properties. By adhering to the safety guidelines outlined in this
document, including the use of appropriate personal protective equipment, proper handling and
storage techniques, and being prepared for emergency situations, researchers can minimize
the risks associated with this chemical. A thorough understanding of its toxicological profile,
based on standardized testing methodologies, further enables a culture of safety in the
laboratory and in drug development processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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